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Compound of Interest

Compound Name:
Di-2-thienylglycolic Acid

Potassium Salt

Cat. No.: B13845592

Get Quote

Executive Safety Summary
Di-2-thienylglycolic Acid Potassium Salt (D2TGA-K) presents specific disposal challenges

due to its thiophene moiety (sulfur content) and potential biological activity (precursor to

anticholinergic agents). Unlike standard organic salts, this compound cannot be treated as

generic non-halogenated waste due to the generation of sulfur oxides (

) upon incineration and its pharmacological potency.

Immediate Action Required:

Do NOT dispose of down the drain.

Do NOT mix with oxidizing agents (risk of exothermic sulfur oxidation).

Do NOT mix with acidic waste streams (risk of reprecipitation of the parent acid and heat

generation).
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Understanding the chemical lineage is critical for safe disposal. While specific SDS data for the

potassium salt is often limited, we extrapolate hazards from the parent compound, Di-2-

thienylglycolic acid (CAS 467-55-0), and the nature of thiophene derivatives.

Property Characteristic Impact on Disposal

Chemical Structure

Potassium salt of

-hydroxy-2-thiopheneacetic

acid

Contains Sulfur; requires

incineration with scrubbers.

Acidity/Basicity
Weakly Basic (Salt of weak

acid/strong base)

Incompatible with strong acids.

Mixing may cause

reprecipitation of the insoluble

parent acid, clogging waste

lines.

Toxicity Profile
Acute Toxin / Irritant (Derived

from parent acid classification)

Must be handled as

Hazardous Chemical Waste.

Reactivity
Stable, but Thiophene ring is

susceptible to oxidation.

Segregate from oxidizers (e.g.,

Nitric Acid, Peroxides).

Expert Insight: The potassium salt increases water solubility compared to the parent acid.

However, this solubility increases the risk of bioavailability in aquatic systems. Therefore, zero

discharge to sewer is the only acceptable standard [1, 2].

Waste Segregation & Decision Logic
Proper segregation prevents dangerous cross-reactions in the waste drum.

Visualization: Disposal Decision Tree
The following diagram outlines the logical flow for categorizing D2TGA-K waste.
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CRITICAL EXCLUSIONS
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Figure 1: Decision logic for segregating D2TGA-K waste streams. Note the critical pH check for

aqueous solutions to prevent precipitation.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)
Best for: Expired shelf stock, spilled solids, or reaction cakes.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Use a P95 dust mask or work in a fume hood if the powder is fine/dusty.

Containerization:

Do not dissolve the solid. Keep it solid to minimize waste volume.

Transfer the material into a wide-mouth High-Density Polyethylene (HDPE) jar.

If the original container is intact, place the entire container into a secondary clear zip-seal

bag.

Labeling:

Apply a Hazardous Waste label.

Constituents: "Di-2-thienylglycolic Acid Potassium Salt".

Hazard Checkboxes: Toxic, Irritant.[1][2]

Special Note: Write "Contains Sulfur" clearly on the tag. This informs the disposal facility to

route it to an incinerator capable of scrubbing

emissions [3].

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Best for: Filtrates, wash solvents, or reaction byproducts.
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Compatibility Check:

Ensure the waste solvent is compatible with HDPE or Glass.

Crucial Step: Verify the waste container does not contain oxidizing acids (Nitric, Chromic)

or peroxides. Thiophenes can react exothermically with these.[2]

pH Verification (Aqueous Streams):

If the waste is aqueous, check pH.[3][4][5]

If Acidic (< pH 7): Slowly adjust to pH 8-10 using dilute NaOH or Sodium Bicarbonate. This

ensures the salt remains soluble and does not precipitate as the free acid, which forms a

sticky, difficult-to-clean sludge.

Transfer:

Pour into the "High Sulfur / Non-Halogenated Organic" waste carboy.

Note: If your facility does not have a specific "High Sulfur" stream, use the standard "Non-

Halogenated Organic" stream but annotate the manifest with the sulfur content.

Regulatory & Compliance Framework (USA/Global)
Although Di-2-thienylglycolic Acid Potassium Salt is not explicitly "P-listed" or "U-listed"

under US EPA RCRA regulations, it falls under Characteristic Waste guidelines due to its

toxicity and chemical behavior.

RCRA Classification:

Likely D002 (Corrosive) if in high-pH solution.

Likely D003 (Reactive) if mixed improperly with oxidizers (sulfur content).

Generator Status: Must be counted toward monthly hazardous waste generation totals.

European Waste Code (EWC):
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Suggest 16 05 06* (Laboratory chemicals, consisting of or containing hazardous

substances, including mixtures of laboratory chemicals).

Emergency Procedures
Spill Response (Solid)

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear N95/P95 respirator, goggles, and nitrile gloves.

Clean Up: Avoid dry sweeping (creates dust).[6] Cover spill with wet paper towels or use a

HEPA vacuum designated for chemical cleanup.

Disposal: Place all cleanup materials into a hazardous waste bag. Label as "Debris

contaminated with D2TGA-K".

Skin/Eye Contact[1][2][5][6][7][8][9][10][11]
Eyes: Rinse immediately with water for 15 minutes.[5][6][7] The salt can hydrolyze to form

alkaline conditions, causing corneal damage similar to caustic burns.

Skin: Wash with soap and water.[2][5][6][8] Thiophene derivatives can be absorbed

transdermally; monitor for systemic toxicity (nausea, dizziness).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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